Cas no 1805513-48-7 (3-Amino-6-chloromethyl-2-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-6-chloromethyl-2-(trifluoromethyl)pyridine
• CAS No: 1805513-48-7
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 4898971
• Update Time: 2025-06-08

3-Amino-6-chloromethyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-chloromethyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H6ClF3N2/c8-3-4-1-2-5(12)6(13-4)7(9,10)11/h1-2H,3,12H2
• InChI Key： QQPOSKRUZFZIKO-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(C(F)(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-6-chloromethyl-2-(trifluoromethyl)pyridine

Recent Advances in the Application of 3-Amino-6-chloromethyl-2-(trifluoromethyl)pyridine (CAS: 1805513-48-7) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 3-Amino-6-chloromethyl-2-(trifluoromethyl)pyridine (CAS: 1805513-48-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its trifluoromethyl and chloromethyl functional groups, has demonstrated remarkable potential as a versatile building block in medicinal chemistry and drug discovery. The unique electronic and steric properties conferred by the trifluoromethyl group, combined with the reactivity of the chloromethyl moiety, make this compound particularly valuable for the synthesis of novel bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-Amino-6-chloromethyl-2-(trifluoromethyl)pyridine as a key intermediate in the development of kinase inhibitors. The researchers utilized the chloromethyl group for selective alkylation reactions, enabling the introduction of various pharmacophores to enhance target binding affinity. The resulting compounds exhibited potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases, with IC50 values in the low nanomolar range. Notably, the trifluoromethyl group was found to significantly improve metabolic stability and membrane permeability, addressing common challenges in drug development.

Another significant application of this compound was reported in a 2024 Nature Chemical Biology paper, where it served as a crucial component in the design of covalent protein degraders. The chloromethyl functionality was employed to create reversible covalent bonds with target proteins, facilitating the development of PROTACs (Proteolysis Targeting Chimeras) with enhanced specificity and reduced off-target effects. This innovative approach demonstrated promising results in degrading traditionally "undruggable" targets, opening new avenues for therapeutic intervention.

Recent synthetic methodology developments have also focused on 3-Amino-6-chloromethyl-2-(trifluoromethyl)pyridine. A 2023 ACS Catalysis publication described a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of the pyridine core while preserving the valuable chloromethyl group. This advancement has significantly expanded the structural diversity accessible from this scaffold, allowing for more efficient exploration of structure-activity relationships in drug discovery programs.

From a safety and pharmacokinetic perspective, recent preclinical studies have shown that derivatives of 3-Amino-6-chloromethyl-2-(trifluoromethyl)pyridine generally exhibit favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The trifluoromethyl group contributes to enhanced metabolic stability, while the amino group provides a handle for further modifications to optimize solubility and tissue distribution. These properties make this scaffold particularly attractive for CNS-targeted therapeutics, as demonstrated in recent neuropharmacology research.

Looking forward, the versatility of 3-Amino-6-chloromethyl-2-(trifluoromethyl)pyridine continues to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into antibody-drug conjugates (ADCs), where its selective reactivity enables precise payload attachment, and in the development of novel PET tracers for diagnostic imaging. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in the next generation of pharmaceutical development.